Cas no 898780-85-3 (4'-Methoxy-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 4'-Methoxy-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898780-85-3
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• MDL: MFCD03843252
• CID: 870273
• PubChem ID: 24725970
• Update Time: 2025-06-08

4'-Methoxy-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 4'-METHOXY-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• 1-(4-Methoxyphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 898780-85-3
• AKOS016021437
• MFCD03843252
• DTXSID60644363
• 4'-Methoxy-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843252
• Inchi： 1S/C17H18O2S/c1-19-15-8-6-14(7-9-15)17(18)12-5-13-3-10-16(20-2)11-4-13/h3-4,6-11H,5,12H2,1-2H3
• InChI Key： GQKJUSTUEVBXTA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 286.10300
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 4.23260

Additional information on 4'-Methoxy-3-(4-thiomethylphenyl)propiophenone

Recent Advances in the Study of 4'-Methoxy-3-(4-thiomethylphenyl)propiophenone (CAS: 898780-85-3)

4'-Methoxy-3-(4-thiomethylphenyl)propiophenone (CAS: 898780-85-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development and disease treatment.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4'-Methoxy-3-(4-thiomethylphenyl)propiophenone, highlighting its efficient production through a series of optimized chemical reactions. The study emphasized the importance of the thiomethyl group in enhancing the compound's bioavailability and stability, making it a promising candidate for further pharmaceutical applications.

In another groundbreaking research article in Bioorganic & Medicinal Chemistry Letters, the compound's potential as an anti-inflammatory agent was investigated. The study demonstrated that 4'-Methoxy-3-(4-thiomethylphenyl)propiophenone exhibits significant inhibitory effects on key inflammatory markers, such as TNF-α and IL-6, suggesting its potential use in treating chronic inflammatory diseases.

Further research has also delved into the compound's interactions with cellular receptors. A study in the European Journal of Pharmacology revealed that 4'-Methoxy-3-(4-thiomethylphenyl)propiophenone binds selectively to certain G-protein-coupled receptors (GPCRs), modulating their activity and offering a novel approach to targeting GPCR-related disorders, including metabolic and neurological conditions.

Despite these promising findings, challenges remain in the clinical translation of 4'-Methoxy-3-(4-thiomethylphenyl)propiophenone. Issues such as pharmacokinetics, toxicity profiles, and large-scale synthesis need to be addressed in future studies. However, the current body of research underscores the compound's potential as a versatile scaffold for drug development, paving the way for innovative therapeutic strategies in the chemical biology and pharmaceutical fields.